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Compound of Interest

Compound Name: 3-Bromo-1-propanol

Cat. No.: B121458 Get Quote

An In-depth Technical Guide to Trimethylene Bromohydrin: Synthesis, Properties, and

Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylene bromohydrin, systematically known as 3-bromo-1-propanol, is a bifunctional

organic compound of significant interest in the fields of organic synthesis, medicinal chemistry,

and materials science.[1][2] Its structure incorporates both a primary alcohol and a primary

alkyl bromide, making it a versatile building block for the introduction of a 3-hydroxypropyl or a

3-bromopropyl moiety into a target molecule. This guide provides a comprehensive overview of

its synthesis, physicochemical properties, spectroscopic data, and key applications.

Chemical Structure and Identification:

IUPAC Name: 3-bromopropan-1-ol[3]

Synonyms: Trimethylene bromohydrin, 3-Bromopropanol, 1-Bromo-3-hydroxypropane, 3-

Hydroxypropyl bromide[3][4][5][6]

CAS Number: 627-18-9[4][5][7]

Molecular Formula: C₃H₇BrO[4][5][7]
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Molecular Weight: 138.99 g/mol [3][4][8]

Physicochemical Properties
Trimethylene bromohydrin is a clear, colorless to slightly yellow liquid at room temperature.[2]

[7] It is soluble in water and common organic solvents like ethanol and ether.[1][3][7] The

compound is stable under normal conditions but is incompatible with strong oxidizing agents

and may be sensitive to prolonged light exposure.[5][9]

Table 1: Physical Properties of Trimethylene Bromohydrin

Property Value References

Appearance
Clear colorless to slightly

yellow liquid
[2][7]

Boiling Point
145 °C at 760 mmHg; 62 °C at

5 mmHg
[5][7][10]

Density ~1.537 g/mL at 25 °C [3][5][10][11]

Refractive Index (n²⁰/D) ~1.488 [5][10]

Flash Point 65 °C (149 °F) - closed cup [10]

Vapor Pressure 0.1 - 0.13 hPa at 20 °C [5][9][11]

Water Solubility Soluble (167 g/L at 20 °C) [3][5][7]

Stability

Stable under normal

temperatures and pressures.

Incompatible with strong

oxidizing agents. May be

sensitive to light.

[5][7][9]

Spectroscopic Data
The structural features of trimethylene bromohydrin can be confirmed by various spectroscopic

techniques. The presence of the hydroxyl group is notably indicated by a broad absorption in

the IR spectrum, while the arrangement of protons is clearly defined in the ¹H NMR spectrum.
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Table 2: Spectroscopic Data for Trimethylene Bromohydrin

Spectroscopy Key Features and Peaks Reference

¹H NMR (CDCl₃)

δ 4.01 (1H, OH), 3.62 (2H, t,

J=6.0Hz, CH₂O), 3.38 (2H, t,

J=6.4Hz, CH₂Br), 1.81-2.13

(2H, m, CH₂)

[12]

Infrared (IR)

ν 3316 (vs, OH), 2946 (m,

CH₂), 2885 (m, CH₂), 1087 (s,

C-O), 606 (m, C-Br) cm⁻¹

[12]

Mass Spectrometry (MS)

m/z: 138/140 (M+), consistent

with the presence of a bromine

atom.

[6]

Synthesis of Trimethylene Bromohydrin
The most common and efficient synthesis of trimethylene bromohydrin involves the selective

monobromination of 1,3-propanediol. This method avoids the formation of significant amounts

of the dibrominated byproduct, 1,3-dibromopropane.[12] A two-step process involving

protection of one hydroxyl group followed by bromination and deprotection is a well-

documented approach.[12]

Experimental Protocol: Synthesis from 1,3-Propanediol
This protocol describes a two-step synthesis: first, the formation of 3-bromo-1-

acetyloxypropane, followed by its alcoholysis to yield trimethylene bromohydrin.[12]

Step 1: Synthesis of 3-bromo-1-acetyloxypropane

Reaction Setup: In a suitable reaction vessel, dissolve 20 mL (21.2 g, 271 mmol) of 1,3-

propanediol in 45 mL of glacial acetic acid at room temperature.

HBr Addition: Stir the solution while passing dry hydrogen bromide (HBr) gas through it until

the solution turns a deep red color. This indicates the formation of the intermediate where

one hydroxyl group is brominated and the other is acetylated.[12]
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Work-up: Add 200 mL of water to the reaction mixture.

Extraction: Extract the product with diethyl ether (2 x 400 mL).

Washing: Wash the combined ether layers successively with water (2 x 100 mL), saturated

sodium carbonate (Na₂CO₃) solution (2 x 200 mL), and again with water (2 x 100 mL).

Drying and Purification: Dry the ether layer over anhydrous magnesium sulfate (MgSO₄).

Evaporate the diethyl ether under reduced pressure. The crude product is then purified by

vacuum distillation, collecting the fraction at 62°C / 5 mmHg. This step yields 3-bromo-1-

acetyloxypropane as a colorless liquid.[12]

Step 2: Synthesis of 3-Bromo-1-propanol (Trimethylene Bromohydrin)

Reaction Setup: Dissolve 50 g (277.8 mmol) of 3-bromo-1-acetyloxypropane in 160 mL of

methanol at room temperature.

Catalysis: Add 32 g of a strong acidic cation exchange resin to the solution.

Reaction: Heat the mixture under reflux for 16 hours to facilitate the catalytic alcoholysis

(removal of the acetyl group).[12]

Isolation: Cool the reaction mixture and filter to remove the cation exchange resin. Wash the

resin with methanol.

Purification: Combine the filtrate and washings. Evaporate the solvent under reduced

pressure. Purify the residue by vacuum distillation, collecting the fraction at 72°C / 40 mmHg

to obtain the final product, trimethylene bromohydrin, as a colorless liquid.[12]

Synthesis Workflow Diagram
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Synthesis of Trimethylene Bromohydrin

Step 1: Acetyl-protected Bromination

Step 2: Deprotection (Alcoholysis)

1,3-Propanediol

Selective Bromination
& Acetylation

Dry HBr
Glacial Acetic Acid

3-Bromo-1-acetyloxypropane

3-Bromo-1-acetyloxypropane
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Key Application Areas of Trimethylene Bromohydrin

Pharmaceuticals Agrochemicals Fine & Specialty Chemicals

Trimethylene Bromohydrin
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Reagent

Polymer Cross-linking

Monomer/Agent

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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